3,3,3-trifluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide

• IUPAC Name: 3,3,3-trifluoro-N-[1-(oxan-4-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C11H14F3N3O2/c12-11(13,14)5-10(18)16-8-6-15-17(7-8)9-1-3-19-4-2-9/h6-7,9H,1-5H2,(H,16,18)
• InChI Key: HMWXTSFSOBOWOK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=C(C=N2)NC(=O)CC(F)(F)F
• Molecular Formula: C11H14F3N3O2
• Molecular Weight: 277.24 g/mol

Description

3,3,3-trifluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide, commonly known as TFP, is a chemical compound that has been widely used in scientific research. TFP is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a crucial role in various physiological processes, including pain, inflammation, and anxiety. Inhibition of FAAH by TFP leads to increased levels of endocannabinoids, which can have therapeutic effects in various diseases.

Scientific Research Applications

Synthesis and Acaricidal Activity

Researchers have developed fluorinated analogs of Tebufenpyrad, a commercial acaricide, through a synthetic method that utilizes fluorinated alcohols for increased regioselectivity in pyrazole formation. These compounds have shown strong acaricidal activity, either comparable to or better than the commercial compound, highlighting their potential in agricultural applications (Fustero et al., 2008).

Building Blocks in Medicinal Chemistry

Fluorinated pyrazoles bearing additional functional groups that allow for further functionalization have been identified as valuable building blocks in medicinal chemistry. The development of new 3-amino-4-fluoropyrazoles showcases the importance of such compounds in the design and synthesis of novel pharmaceutical agents (Surmont et al., 2011).

Determination of pKa Values

The synthesis of a series of trifluoromethylazoles and their application in determining pKa values of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy have been reported. This research provides valuable insights into the chemical properties of these compounds and their potential use in measuring pH in biological media (Jones et al., 1996).

Complexes with Palladium(II) Chloride

The study of complexes of palladium(II) chloride with 3-(pyrazol-1-yl)propanamide (PPA) and related ligands has led to the discovery of new derivatives that form supramolecular hydrogen-bonded chains or cyclic dimers, depending on the substitution. These findings have implications for the design of new materials and catalysts (Palombo et al., 2019).

Synthesis of Functionalized Pyrazoles

Novel ynone trifluoroborates have been synthesized from propargylic alcohols and used in the formation of pyrazole trifluoroborate salts via cyclization with hydrazines. These products, generated with high levels of regiocontrol and excellent yields, represent versatile synthetic intermediates (Kirkham et al., 2012).